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Compound of Interest

5-Bromo-2-methoxy-3-
Compound Name:

(trifluoromethyl)pyridine

Cat. No.: B572742

An In-depth Technical Guide to 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties and synthesis of novel compounds is paramount. This guide
provides a detailed overview of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine, a key
intermediate in the synthesis of various pharmaceutical and agrochemical compounds.

Physicochemical Properties

A summary of the key quantitative data for 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
is presented below, offering a clear comparison of its fundamental properties.

Property Value Source
Molecular Formula C7HsBrFsNO [L1121[31[4]
Molecular Weight 256.02 g/mol [1112][31[4]
Monoisotopic Mass 254.95066 Da [1]

CAS Number 1214377-42-0 [1112113114]

5-bromo-2-methoxy-3-
IUPAC Name _ . [1]
(trifluoromethyl)pyridine
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Synthesis and Characterization

The synthesis of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine is critical for its application
in further chemical transformations. Below is a detailed experimental protocol for its
preparation.

Experimental Protocol: Synthesis of 5-Bromo-2-
methoxy-3-(trifluoromethyl)pyridine

This protocol outlines the synthesis of the title compound from 2-methoxy-3-
(trifluoromethyl)pyridine.

Materials:

2-methoxy-3-(trifluoromethyl)pyridine (20.0 g, 113.0 mmol)

e 1,3-dibromo-5,5-dimethylimidazolidine-2,4-dione (43.6 g, 152.0 mmol)

 Trifluoroacetic acid (TFA, 80 mL)

o tert-Butyl methyl ether (250 mL)

e Heptane

o Ethyl acetate (EtOAC)

e Sodium bicarbonate (NaHCO3)

Silica gel

Procedure:

e To a mixture of 2-methoxy-3-(trifluoromethyl)pyridine and 1,3-dibromo-5,5-
dimethylimidazolidine-2,4-dione, add trifluoroacetic acid.

« Stir the resulting mixture at room temperature for 18 hours under an argon atmosphere.[2][5]

* Remove the TFA by distillation under reduced pressure (50 mbar) at 45 °C.[2][5]
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e Suspend the residue in tert-butyl methyl ether and filter to remove the colorless solid,
washing with additional tert-butyl methyl ether.[2]

 Purify the filtrate by column chromatography on silica gel using a heptane/EtOAc gradient
(from 100/0 to 90/10).[2][5]

« Filter the crude product through a plug of sodium bicarbonate and evaporate the filtrate in
vacuo to yield a golden oil.[2][5]

» Dissolve the oil in heptane and purify by filtering through a plug of silica gel, eluting with
heptane to obtain 5-bromo-2-methoxy-3-(trifluoromethyl)pyridine as a colorless oil (Yield:
74%).[2][5]

Characterization:
e 1H-NMR (400 MHz, DMSO-ds, 298K): & 4.03 (s, 3H), 7.95 (d, 1H), 8.4 (d, 1H).[2][5]

Synthesis and Purification Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of 5-
Bromo-2-methoxy-3-(trifluoromethyl)pyridine.

Purificatior

n
P | column Chromatography | [ Firter through Fier though |
(Slica Gel, Heplane/E(OAC) NaHCO3 Plug Siica Gel Plug (Heptane)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 5-Bromo-2-methoxy-3-
(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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